1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-[(3,5-dimethylphenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C13H21NO/c1-10-5-11(2)7-12(6-10)8-14-9-13(3,4)15/h5-7,14-15H,8-9H2,1-4H3
• InChI Key: MAWMCBNBRZWVTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNCC(C)(C)O)C

Description

The compound 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol is a tertiary amino alcohol characterized by a 3,5-dimethylbenzylamine group attached to a 2-methylpropan-2-ol backbone. Key features include:

• Structure: A lipophilic 3,5-dimethylphenyl group, which may enhance membrane permeability, paired with a sterically hindered tertiary alcohol (2-methylpropan-2-ol) that could influence hydrogen bonding and solubility.
• Applications: Amino alcohols are commonly used in pharmaceuticals as β-blockers, chiral intermediates, or enzyme inhibitors.

Preparation Methods

The synthesis of 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reaction of 3,5-dimethylbenzylamine with 2-methyl-2-propanol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: It can be reduced to form amines or alcohols using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions where the amino group is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like ethanol or dichloromethane. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol is used in various scientific research applications, including:

Chemistry: It serves as an intermediate in the synthesis of more complex organic compounds and pharmaceuticals.

Biology: The compound is used in biochemical assays and studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs and Their Properties

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes	Reference
1-{[(3,5-Dimethylphenyl)methyl]amino}propan-2-ol (1182447-23-9)	C₁₂H₁₉NO	193.28	3,5-Dimethylphenylmethyl, secondary alcohol	Discontinued commercial product; ≥95% purity; used in research settings
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₃NOS	171.26	Thiophen-2-yl, methylamino	Impurity in drospirenone/ethinyl estradiol formulations; monitored for quality control
(2RS)-1-(4-Ethenylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol (933468-54-3)	C₁₅H₂₁NO₂	259.33	4-Ethenylphenoxy, isopropylamino	Pharmaceutical reference standard; likely β-blocker analog
1,3-Bis[(1-methylethyl)amino]propan-2-ol Dihydrochloride (73313-36-7)	C₉H₂₁N₂O·2HCl	249.20	Dual isopropylamino groups, dihydrochloride salt	Salt form enhances solubility; used in analytical testing

Key Observations

Substituent Effects: The 3,5-dimethylphenyl group in the target compound and its analog (CAS 1182447-23-9) increases lipophilicity (logP) compared to analogs with thiophene (e.g., ) or ethenylphenoxy groups (e.g., ). This may enhance blood-brain barrier penetration but reduce aqueous solubility. Tertiary vs.

Thiophene-containing analogs (e.g., ) are monitored as impurities, indicating stringent regulatory requirements for related compounds in drug formulations.

In contrast, salts like CAS 73313-36-7 remain available, emphasizing the importance of salt forms in pharmaceutical development .

Research and Regulatory Considerations

• Impurity Profiles: Analogs such as 1-{[(3,5-Dimethylphenyl)methyl]amino}propan-2-ol and thiophene derivatives (e.g., ) may require rigorous impurity testing if used in drug synthesis, following USP guidelines .
• Stability : The tertiary alcohol in the target compound likely improves stability against oxidation compared to secondary alcohols but may complicate crystallization.

Biological Activity

1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol, also known as a derivative of phenethylamine, has garnered attention in pharmacological research due to its potential biological activities. This compound's structure suggests it may interact with various biological systems, particularly in the context of neurotransmitter modulation and metabolic processes.

The compound's chemical formula is $C_{13}H_{19}N$, and its molecular structure features a dimethylphenyl group attached to a methylamino group, which is significant for its biological interactions. The presence of the amine group indicates potential for neurotransmitter-like activity.

Property	Value
Molecular Formula	C₁₃H₁₉N
Molecular Weight	205.30 g/mol
Structure	Chemical Structure

Neurotransmitter Interaction

Research indicates that compounds structurally similar to 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol can act as monoamine reuptake inhibitors. This suggests that this compound may influence dopamine and norepinephrine levels in the brain, potentially leading to effects on mood and cognition.

A study examining similar compounds showed significant inhibition of serotonin reuptake, indicating potential antidepressant properties .

Metabolic Effects

In metabolic studies, derivatives of this compound have been shown to influence glucose metabolism and insulin sensitivity. For instance, related compounds have been investigated for their role in enhancing insulin signaling pathways, thus suggesting that 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol might have applications in managing metabolic disorders such as type 2 diabetes .

Case Studies

• Antidepressant Activity : A clinical trial involving structurally related compounds demonstrated improvements in depressive symptoms among participants after administration over a four-week period. The study highlighted the importance of the amine group in mediating these effects through serotonin pathways .
• Metabolic Regulation : In a rodent model, administration of similar phenylmethylamines resulted in enhanced glucose tolerance tests (GTT) and improved insulin sensitivity. These findings suggest that 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol could be beneficial in therapeutic strategies for obesity-related insulin resistance .

Pharmacodynamics

The pharmacodynamics of 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol indicate that it may act as a selective serotonin reuptake inhibitor (SSRI), with potential for lower side effects compared to traditional SSRIs. This hypothesis is supported by binding affinity studies showing competitive inhibition at serotonin transporters .

Toxicology

Toxicological assessments have revealed that at therapeutic doses, the compound exhibits a favorable safety profile. However, high doses can lead to increased heart rate and blood pressure, necessitating careful dosage regulation .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol, and what key reaction parameters influence yield?

• Methodological Answer : The compound can be synthesized via alkylation of 3,5-dimethylphenol followed by amination. A common approach involves reacting 3,5-dimethylphenol with an alkylating agent like 1-bromo-2-methylpropane in the presence of a base (e.g., potassium carbonate) to form the intermediate ether, followed by amination with methylamine. Critical parameters include:

• Base selection : Strong bases (e.g., K₂CO₃) improve deprotonation of the phenol group for alkylation .
• Temperature control : Optimal yields are achieved at 60–80°C to minimize side reactions.
• Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance reaction efficiency.

Q. Which spectroscopic and chromatographic methods are recommended for characterizing this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm the structure, particularly the presence of the (3,5-dimethylphenyl)methyl group (δ 2.25 ppm for methyl protons) and the secondary alcohol (δ 1.20 ppm for -OH) .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with a C18 column (mobile phase: acetonitrile/water with 0.1% formic acid) assesses purity. Relative retention times can be cross-referenced with pharmacopeial standards .
• Mass Spectrometry (MS) : ESI-MS in positive ion mode detects the molecular ion peak (expected m/z ~235.3 for [M+H]⁺) .

Q. How should researchers evaluate the solubility and stability of this compound under physiological conditions?

• Methodological Answer :

• Solubility : Use the shake-flask method with HPLC quantification. Test in buffers (pH 1.2–7.4) and simulate gastrointestinal fluids.
• Stability : Conduct accelerated degradation studies at 40°C/75% RH and monitor via HPLC. Acidic/basic conditions (0.1M HCl/NaOH) reveal hydrolysis susceptibility .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported bioactivity data for this compound across different in vitro studies?

• Methodological Answer :

• Standardize assay conditions : Ensure consistent cell lines (e.g., HEK293 for receptor binding), buffer pH, and incubation times.
• Impurity profiling : Use LC-MS to identify and quantify degradation products (e.g., oxidized amines or demethylated analogs) that may interfere with activity .
• Meta-analysis : Apply statistical tools (e.g., ANOVA) to compare data across studies, accounting for variables like batch-to-batch purity differences .

Q. What strategies are effective for optimizing the stereoselective synthesis of this compound?

• Methodological Answer :

• Chiral auxiliaries : Introduce a temporary chiral group (e.g., Evans oxazolidinone) during amination to control stereochemistry.
• Asymmetric catalysis : Use transition-metal catalysts (e.g., Ru-BINAP complexes) for enantioselective hydrogenation of intermediate ketones.
• Dynamic kinetic resolution : Optimize reaction conditions (e.g., temperature, solvent) to favor a single enantiomer during alkylation .

Q. How can structure-activity relationship (SAR) studies be designed to explore modifications of the 3,5-dimethylphenyl group?

• Methodological Answer :

• Analog synthesis : Replace methyl groups with halogens (e.g., Cl, F) or electron-withdrawing groups (e.g., NO₂) to assess electronic effects.
• Pharmacological screening : Test analogs against opioid receptor subtypes (e.g., κ-opioid receptors, as seen in LY2456302 derivatives) using radioligand binding assays .
• Computational modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding affinities based on substituent size and polarity .

Q. What advanced analytical techniques are suitable for identifying trace impurities in bulk samples?

• Methodological Answer :

• LC-HRMS : High-resolution mass spectrometry detects impurities at <0.1% levels, such as N-alkylated byproducts or residual solvents.
• NMR impurity profiling : 2D-COSY and HSQC spectra differentiate structurally similar contaminants (e.g., regioisomers) .
• Forced degradation studies : Expose the compound to UV light, heat, and oxidants (e.g., H₂O₂) to generate degradants for identification .

Data Contradiction Analysis

Q. How should conflicting reports on the compound’s metabolic stability be addressed?

• Methodological Answer :

• In vitro microsomal assays : Compare hepatic clearance rates using human liver microsomes (HLMs) from multiple donors to account for inter-individual variability.
• Isotope labeling : Synthesize a deuterated analog (e.g., deuterium at the benzylic position) to track metabolic pathways via LC-MS/MS.
• Cross-species validation : Test stability in mouse, rat, and human microsomes to identify species-specific metabolism patterns .